5-acetyl-6-(4-(benzyloxy)phenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one

• IUPAC Name: 5-acetyl-4-hydroxy-6-(4-phenylmethoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C20H19F3N2O4/c1-12(26)16-17(24-18(27)25-19(16,28)20(21,22)23)14-7-9-15(10-8-14)29-11-13-5-3-2-4-6-13/h2-10,16-17,28H,11H2,1H3,(H2,24,25,27)
• InChI Key: CVDMCJKLBADQIE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1C(NC(=O)NC1(C(F)(F)F)O)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C20H19F3N2O4
• Molecular Weight: 408.4 g/mol

Description

5-acetyl-6-(4-(benzyloxy)phenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C20H19F3N2O4 and its molecular weight is 408.377. The purity is usually 95%.
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Scientific Research Applications

Light-induced Free Radical Oxidation

Research has shown the potential of 4-substituted 5-acetyl tetrahydropyrimidines for light-induced free radical oxidation. The rate of photo-oxidation of these compounds is influenced by the nature and position of substituents, demonstrating their utility in studying radical reactions and possibly in applications requiring light-activated processes (Memarian, Hejazi, & Farhadi, 2012).

Antioxidant Activity

Compounds related to the specified chemical structure have been synthesized and evaluated for their antioxidant activities. For example, 4-hydroxyphenyl substituted thiopyrimidine derivatives exhibit significant antioxidant activity, suggesting their potential use in combating oxidative stress (Akbas, Ekin, Ergan, & Karakuş, 2018).

Antimicrobial and Anti-Tubercular Activities

Some studies have focused on the synthesis of novel compounds with potential antimicrobial and anti-tubercular activities. For instance, 4-(benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) benzamide derivatives have shown promising in vitro anti-tubercular activity, suggesting their utility in developing new treatments for tuberculosis (Nimbalkar, Seijas, Borkute, Damale, Sangshetti, Sarkar, & Nikalje, 2018).

Anti-Inflammatory and Analgesic Agents

Derivatives of tetrahydropyrimidines have been investigated for their anti-inflammatory and analgesic properties. Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds like visnaginone and khellinone have shown significant activity, highlighting their potential in developing new anti-inflammatory and analgesic medications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antioxidant Properties and DFT Calculation

Pyrimidine derivatives have been synthesized and analyzed for their antioxidant properties, demonstrating varied activities that could be valuable in designing compounds to mitigate oxidative stress-related diseases. DFT calculations provide insights into their electronic structures, further aiding in the understanding of their reactivities (Akbas, Ergan, Şahin, Ekin, Çakır, & Karakuş, 2018).